Cas no 2171184-40-8 ((1r,3r)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid)

• Product Name: (1r,3r)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• CAS No: 2171184-40-8
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 5938605
• PubChem ID: 165513278
• Update Time: 2025-07-13

(1r,3r)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• (1r,3r)-3-[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid
• (1s,3s)-3-[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid
• 3-[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid
• 2171247-76-8
• 2171184-40-8
• EN300-1531549
• EN300-1531274
• EN300-1531643
• 2172445-02-0

• Inchi： 1S/C27H23BrN2O5/c28-23-13-15(25(31)29-17-11-16(12-17)26(32)33)9-10-24(23)30-27(34)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,16-17,22H,11-12,14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： LVCNSVHGZARUEY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(NC1CC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (1r,3r)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid

Introduction to (1R,3R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic Acid (CAS No. 2171184-40-8)

Compound with the CAS number 2171184-40-8 and the product name (1R,3R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The intricate molecular framework of this compound, characterized by its cyclobutane ring and substituted benzamide moiety, makes it a promising candidate for further research and development in medicinal chemistry.

The structural complexity of (1R,3R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid arises from its chiral center and the presence of multiple functional groups. The cyclobutane ring introduces rigidity to the molecule, which can be crucial for binding affinity and selectivity in drug design. Additionally, the benzamide group and the fluorenylmethoxycarbonyl (Fmoc) protecting group contribute to the compound's reactivity and potential biological activity. These features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. Chirality plays a critical role in the biological activity of many drugs, as enantiomers can exhibit different pharmacological properties. The stereochemistry of (1R,3R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid is particularly noteworthy, as it may influence its interactions with biological targets. This compound's stereochemical configuration could be exploited to enhance its efficacy and reduce side effects in therapeutic settings.

The presence of the bromo substituent in the cyclobutane ring adds another layer of complexity to this compound. Bromine atoms are often used in medicinal chemistry due to their ability to participate in various chemical reactions, including cross-coupling reactions. These reactions are widely employed in the synthesis of complex organic molecules, making (1R,3R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid a versatile building block for drug discovery efforts.

The fluorenylmethoxycarbonyl (Fmoc) group is another important feature of this compound. Fmoc is commonly used in peptide synthesis as a protecting group for amino acids. Its stability under various reaction conditions makes it an ideal choice for constructing complex molecules like this one. The Fmoc group also serves as a handle for further functionalization, allowing chemists to modify the compound's properties as needed.

Recent studies have highlighted the potential of cyclobutane derivatives as pharmacophores in drug design. The rigid structure of cyclobutanes can improve binding affinity by reducing conformational flexibility. Additionally, the presence of multiple substituents on the cyclobutane ring allows for fine-tuning of physicochemical properties such as solubility and lipophilicity. These factors make compounds like (1R,3R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid valuable candidates for further investigation.

In conclusion, (1R,3R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive candidate for further development. As research in this area continues to evolve, compounds like this one are likely to play a significant role in the discovery and development of new therapeutic agents.